Cas no 61176-08-7 (Benzamide, 2,4-dichloro-N-(1,1-dimethylethyl)-)

• Product Name: Benzamide, 2,4-dichloro-N-(1,1-dimethylethyl)-
• CAS No: 61176-08-7
• MF: C₁₁H₁₃Cl₂NO
• MW: 246.133021116257
• CID: 489541
• PubChem ID: 5181757
• Update Time: 2025-04-19

Benzamide, 2,4-dichloro-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-dichloro-N-(1,1-dimethylethyl)-
• N-tert-butyl-2,4-dichlorobenzamide
• SR-01000066168
• DTXSID30409224
• AKOS001076215
• SR-01000066168-1
• Z54128385
• N-TERT-BUTYL-2,4-DICHLORO-BENZAMIDE
• SCHEMBL6415937
• 61176-08-7
• ST50450299

• Inchi： 1S/C11H13Cl2NO/c1-11(2,3)14-10(15)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： OFYMPLOWRZYCTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 245.03759
• Monoisotopic Mass: 245.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1